Cas no 1017389-24-0 (1-1-(3-chlorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-chlorophenyl)cyclopropylethan-1-one
• CAS No: 1017389-24-0
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• MDL: MFCD09904049
• CID: 2117677
• PubChem ID: 24273963
• Update Time: 2025-06-14

1-1-(3-chlorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-(3-chlorophenyl)cyclopropyl)ethanone
• 1-[1-(3-chlorophenyl)cyclopropyl]ethanone
• 1-1-(3-chlorophenyl)cyclopropylethan-1-one
• 1017389-24-0
• AKOS006310837
• 1-[1-(3-Chlorophenyl)cyclopropyl]ethan-1-one
• EN300-1982804
• DB-058656
• Ethanone, 1-[1-(3-chlorophenyl)cyclopropyl]-
• DTXSID80640620
• SCHEMBL20329719

• MDL： MFCD09904049
• Inchi： 1S/C11H11ClO/c1-8(13)11(5-6-11)9-3-2-4-10(12)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： KGIRTJGHZVKVBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 194.049843g/mol
• Monoisotopic Mass: 194.049843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.66g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-1-(3-chlorophenyl)cyclopropylethan-1-one

Recent Advances in the Study of 1-1-(3-chlorophenyl)cyclopropylethan-1-one (CAS: 1017389-24-0): A Comprehensive Research Brief

In recent years, the compound 1-1-(3-chlorophenyl)cyclopropylethan-1-one (CAS: 1017389-24-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and chlorophenyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and disease treatment.

One of the key areas of research has been the optimization of synthetic routes for 1-1-(3-chlorophenyl)cyclopropylethan-1-one. Recent publications highlight novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated a catalytic asymmetric synthesis approach, which not only enhanced efficiency but also enabled the production of enantiomerically pure forms of the compound. This advancement is critical for its application in chiral drug development.

Pharmacological investigations have revealed that 1-1-(3-chlorophenyl)cyclopropylethan-1-one exhibits potent activity as a modulator of specific neurotransmitter receptors. Preclinical studies indicate its efficacy in models of neurological disorders, such as depression and anxiety, with a favorable safety profile. Moreover, its interaction with metabolic enzymes suggests potential applications in oncology, particularly in targeting pathways involved in cancer cell proliferation.

The mechanistic studies of this compound have uncovered its role in inhibiting key signaling pathways. For example, it has been shown to interfere with the NF-κB pathway, which is implicated in inflammatory responses and cancer progression. These findings open new avenues for the development of anti-inflammatory and anti-cancer therapies, positioning 1-1-(3-chlorophenyl)cyclopropylethan-1-one as a versatile scaffold for further drug design.

In conclusion, the ongoing research on 1-1-(3-chlorophenyl)cyclopropylethan-1-one (CAS: 1017389-24-0) underscores its multifaceted potential in medicinal chemistry. The advancements in synthesis, coupled with its broad pharmacological activities, make it a compelling candidate for future therapeutic applications. Continued exploration of its mechanisms and optimization of its properties will be essential to fully realize its clinical benefits.